molecular formula C6H6IO5P B1220550 2-Iodosophenylphosphoric acid CAS No. 40329-00-8

2-Iodosophenylphosphoric acid

Cat. No.: B1220550
CAS No.: 40329-00-8
M. Wt: 315.99 g/mol
InChI Key: WEUQGMVKAOGLSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Iodosophenylphosphoric acid is a hypothetical organophosphorus compound featuring a phenyl ring substituted with an iodine atom at the ortho position and a phosphoric acid group (-PO(OH)₂). Key structural elements include:

  • Ortho-substituted iodine: Influences steric and electronic properties.
  • Phosphoric acid moiety: Imparts acidity and reactivity in esterification or coordination chemistry.

Comparisons are drawn from analogous compounds in the evidence, focusing on iodine-containing phosphonates, phosphate esters, and phenyl-substituted phosphorus derivatives.

Properties

CAS No.

40329-00-8

Molecular Formula

C6H6IO5P

Molecular Weight

315.99 g/mol

IUPAC Name

1,3-dihydroxy-1λ3,2,4,3λ5-benziodadioxaphosphinine 3-oxide

InChI

InChI=1S/C6H6IO5P/c8-7-5-3-1-2-4-6(5)11-13(9,10)12-7/h1-4,8H,(H,9,10)

InChI Key

WEUQGMVKAOGLSQ-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)OP(=O)(OI2O)O

Canonical SMILES

C1=CC=C2C(=C1)OP(=O)(OI2O)O

Synonyms

2-iodosophenylphosphoric acid
o-iodosophenylphosphoric acid
ortho-isodosophenylphosphoric acid

Origin of Product

United States

Chemical Reactions Analysis

Phosphoric Acid Derivatives

Phosphoric acid (H3PO4) is typically synthesized via the wet process , involving sulfuric acid and phosphate rock:

Ca5(PO4)3F+5H2SO43H3PO4+5CaSO4+HF[1][7]\text{Ca}_5(\text{PO}_4)_3\text{F}+5\text{H}_2\text{SO}_4\rightarrow 3\text{H}_3\text{PO}_4+5\text{CaSO}_4+\text{HF}\quad[1][7]

For 2-Iodosophenylphosphoric acid, similar acid-base reactions with sodium hydroxide could form sodium salts:

C6H4I(O)PO(OH)2+NaOHNa2C6H4I(O)PO4+H2O[1][4]\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{NaOH}\rightarrow \text{Na}_2\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}_4+\text{H}_2\text{O}\quad[1][4]

Oxidative Degradation

2-Iodosophenylphosphoric acid may undergo oxidative cleavage under strong oxidizing conditions (e.g., excess Oxone®), leading to ring-opening products. For example:

  • Reaction with Oxone® :

    C6H4I(O)PO(OH)2Oxone Decomposition Products[3]\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2\xrightarrow{\text{Oxone }}\text{Decomposition Products}\quad[3]
    • Byproducts : Small aromatic fragments (e.g., benzene derivatives).

    • Key Factor : Reaction time and temperature critically influence stability (e.g., 70% yield at 1 h vs. 83% at 10 min) .

Metal Reactivity

Phosphoric acid derivatives react with metals to release hydrogen gas:

C6H4I(O)PO(OH)2+AlAlPO4+H2[4]\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{Al}\rightarrow \text{AlPO}_4+\text{H}_2\quad[4]

  • Reactivity : Aluminum and iron initiate exothermic reactions, posing fire hazards .

Oxidative Coupling

The iodine substituent in 2-Iodosophenylphosphoric acid may enable oxidative coupling reactions. For example:

  • Electrophilic Aromatic Substitution :

    C6H4I(O)PO(OH)2+ArHCoupled Products[2]\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{ArH}\rightarrow \text{Coupled Products}\quad[2]
    • Catalysts : Quinone-based catalysts (e.g., DDQ) or manganese complexes.

Ligand Exchange

Phosphoric acid groups can participate in ligand exchange reactions:

C6H4I(O)PO(OH)2+ROHC6H4I(O)PO(OR)(OH)[3]\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{ROH}\rightarrow \text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OR})(\text{OH})\quad[3]

  • Examples : Alcohols (e.g., ethanol, trifluoroethanol) form ester derivatives.

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name Molecular Formula Key Substituents Notable Properties/Applications Reference
Ethyl 2-(Diethoxyphosphoryl)-2-(4-iodophenyl)acetate C₁₄H₂₀IO₅P 4-iodophenyl, phosphonate Radiolabeling potential, synthetic intermediate
2-Isopropylphenyl Diphenyl Phosphate C₂₁H₂₁O₄P ortho-isopropyl, phosphate Flame retardant, plasticizer
o-(Phosphonooxy)benzoic Acid (Fosfosal) C₇H₇O₆P ortho-carboxy, phosphate Anti-inflammatory prodrug
2-Iodosophenylphosphoric Acid (Hypothetical) C₆H₅IO₄P ortho-iodo, phosphoric acid High acidity, potential catalysis or medicinal use

Research Findings and Trends

  • Steric Effects : Ortho-substituents (e.g., iodine, isopropyl) reduce conformational flexibility and may hinder enzyme binding in bioactive analogs .
  • Electronic Effects : Iodine’s electron-withdrawing nature could stabilize negative charges on the phosphate group, enhancing acidity .
  • Synthetic Challenges : Ortho-iodo substitution may complicate phosphorylation reactions due to steric hindrance, necessitating optimized catalysts .

Q & A

Q. What experimental designs are optimal for studying catalytic activity in phosphorylation reactions involving 2-Iodosophenylphosphoric acid?

  • Methodological Answer : Use kinetic assays (e.g., stopped-flow spectrophotometry) to monitor reaction rates. Employ a factorial design to test variables like catalyst loading (0.1–5 mol%), solvent polarity (DMF vs. THF), and substrate scope. Include negative controls (e.g., reactions without catalyst) and triplicate runs to ensure reproducibility . Data analysis should use ANOVA to identify significant effects (p < 0.05) .

Q. How can computational methods complement experimental studies on 2-Iodosophenylphosphoric acid’s reactivity?

  • Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict electronic properties and transition states. Molecular docking simulations (AutoDock Vina) model interactions with enzymatic targets, such as phosphatases. Validate computational results with experimental kinetics (e.g., Michaelis-Menten parameters) .

Q. What strategies mitigate synthetic byproduct formation in 2-Iodosophenylphosphoric acid production?

  • Methodological Answer : Byproducts often arise from incomplete iodination or phosphorylation. Optimize reaction time (monitor via TLC) and employ scavengers (e.g., molecular sieves for moisture). For phosphoric acid derivatives, AI-driven synthesis planning tools (e.g., retrosynthetic analysis) identify alternative pathways with fewer side reactions .

Data Analysis and Reporting

Q. How should researchers address variability in catalytic efficiency data across studies?

  • Methodological Answer : Apply meta-analysis (Cochrane guidelines ) to pool data, adjusting for heterogeneity via random-effects models. Sensitivity analyses exclude outliers, while funnel plots assess publication bias . Report confidence intervals (95% CI) and effect sizes (Cohen’s d) for transparency .

Q. What statistical approaches validate structure-activity relationships (SAR) for 2-Iodosophenylphosphoric acid derivatives?

  • Methodological Answer : Multivariate regression (e.g., Partial Least Squares Regression) correlates structural descriptors (e.g., Hammett σ values, steric bulk) with activity. Cross-validation (k-fold) ensures model robustness. Cluster analysis groups compounds with similar SAR profiles .

Q. Tables for Key Methodological Comparisons

Parameter Recommended Protocol Evidence Source
Synthesis OptimizationPOCl₃ at 0–5°C, anhydrous conditions
NMR Analysis31^{31}P NMR (121 MHz, CDCl₃, δ 0–5 ppm)
Stability TestingAccelerated aging (40°C/75% RH, 30 days)
Computational ModelingDFT (B3LYP/6-31G*) for transition states

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.